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Compound of Interest

Compound Name: EW-7195

Cat. No.: B8240650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vivo use of EW-7195, a

potent and selective inhibitor of the TGF-β type I receptor (ALK5), for studying and inhibiting

cancer metastasis in preclinical mouse models. The provided protocols are based on

established research and are intended to serve as a detailed resource for designing and

executing experiments.

Introduction to EW-7195
EW-7195 is a small molecule inhibitor of ALK5 (TGFβR1) kinase with an IC50 of 4.83 nM.[1][2]

By selectively targeting ALK5, EW-7195 effectively blocks the canonical transforming growth

factor-β (TGF-β) signaling pathway. This pathway plays a crucial role in the epithelial-to-

mesenchymal transition (EMT), a key process in cancer progression and metastasis.[2] In late-

stage cancers, elevated TGF-β levels promote tumor cell invasion and metastasis. EW-7195
has been shown to inhibit TGF-β1-induced Smad2 phosphorylation and subsequent nuclear

translocation of the Smad2/3 complex, thereby suppressing EMT and inhibiting the metastatic

spread of cancer cells to the lungs in various mouse models.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for the in vivo application of EW-7195
in mouse models of breast cancer metastasis.
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Table 1: EW-7195 In Vivo Dosage and Administration

Parameter Details Reference

Compound EW-7195 [1][2][3]

Target ALK5 (TGFβR1) Kinase [1][2][3]

Dosage 40 mg/kg [1][3]

Administration Route Intraperitoneal (i.p.) Injection [1][3]

Dosing Frequency Three times a week [1][3]

Table 2: Mouse Models and Treatment Duration for EW-7195 Anti-Metastatic Studies

Mouse Model Description Treatment Duration Reference

4T1 Orthotopic

Xenograft (in Balb/c

mice)

A highly metastatic,

syngeneic model of

breast cancer that

spontaneously

metastasizes to the

lungs.

2.5 weeks [1][3]

MMTV/cNeu

Transgenic Mice

A genetically

engineered mouse

model that develops

spontaneous

mammary tumors that

metastasize to the

lungs.

3 weeks [1][3]

Signaling Pathway
EW-7195 exerts its anti-metastatic effects by inhibiting the TGF-β/ALK5/Smad signaling

pathway. The diagram below illustrates the mechanism of action.
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TGF-β/ALK5 Signaling Pathway and Inhibition by EW-7195
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Caption: Mechanism of EW-7195 action on the TGF-β signaling pathway.

Experimental Workflow
The following diagram outlines a typical experimental workflow for evaluating the in vivo

efficacy of EW-7195 in a mouse model of metastasis.
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In Vivo Efficacy Study of EW-7195
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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